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Compound of Interest

Compound Name: BRD-7880

Cat. No.: B10754785

Application Notes and Protocols: BRD-7880

Audience: Researchers, scientists, and drug development professionals.

Introduction

BRD-7880 is a potent and selective inhibitor of Aurora kinases B and C.[1][2] Aurora kinases
are a family of serine/threonine kinases that play crucial roles in the regulation of cell division,
including chromosome segregation and cytokinesis.[1][3][4] Dysregulation of Aurora kinase
activity is frequently observed in various cancers, making them attractive targets for therapeutic
intervention. BRD-7880 serves as a valuable tool for studying the biological functions of Aurora
kinases and for preclinical cancer research. These application notes provide detailed
information on the solubility of BRD-7880, protocols for its use in cell-based assays, and an
overview of its mechanism of action.

Physicochemical Properties
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Property Value

1-[(2R,3S)-2-[[1,3-benzodioxol-5-
ylmethyl(methyl)amino]methyl]-5-[(2S)-1-

Chemical Name hydroxypropan-2-yl]-3-methyl-6-o0xo0-3,4-
dihydro-2H-1,5-benzoxazocin-8-yl]-3-(4-
methoxyphenyl)urea

Molecular Formula C32H38N4O7

Molecular Weight 590.68 g/mol

CAS Number 1456542-69-0

Solubility Data

Proper dissolution of BRD-7880 is critical for accurate and reproducible experimental results.
The following table summarizes its solubility in Dimethyl Sulfoxide (DMSO) and other common
laboratory solvents. It is recommended to prepare stock solutions in DMSO.
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Solvent Solubility Notes

For in vivo formulations, a 25
mg/mL stock in DMSO can be
further diluted.[5] For in vitro
) use, it is advisable to start with
Soluble. A stock solution of 25 ] ]
DMSO a high-concentration stock
mg/mL can be prepared. ]
solution (e.g., 10-25 mg/mL)
and dilute to the final working
concentration in cell culture

media.

Direct dissolution in aqueous
- buffers is not recommended. If
Low water solubility (<1 ) ) )
Water necessary, first dissolve in
mg/mL). ) )
DMSO and then dilute with the

aqueous buffer.[5]

Empirical testing with a small
Ethanol May be soluble. amount is recommended if

ethanol is the required solvent.

Empirical testing with a small
DMF May be soluble. amount is recommended if

DMF is the required solvent.

Note: When preparing stock solutions, it is best practice to dissolve the compound in the
solvent of choice and vortex or sonicate to ensure complete dissolution. Store stock solutions
at -20°C or -80°C for long-term stability.[5]

Mechanism of Action: Aurora Kinase B Inhibition

BRD-7880 selectively inhibits Aurora kinase B, a key regulator of mitosis.[1] Aurora kinase B is
a component of the chromosomal passenger complex (CPC), which is essential for proper
chromosome alignment and segregation, as well as cytokinesis.

The inhibition of Aurora kinase B by BRD-7880 disrupts these critical mitotic processes, leading

to:
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« Inhibition of Histone H3 Phosphorylation: Aurora B kinase is responsible for the
phosphorylation of histone H3 at Serine 10, a crucial step for chromosome condensation.[1]

[4]

» Failed Cytokinesis: Inhibition of Aurora B leads to a failure in the final stage of cell division,
resulting in the formation of polyploid cells (cells with more than the normal number of
chromosome sets).[1]

o Cell Cycle Arrest and Apoptosis: The disruption of mitosis triggers cell cycle checkpoints,
leading to G2/M arrest and subsequent programmed cell death (apoptosis).[1]

The following diagram illustrates the signaling pathway affected by BRD-7880.
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BRD-7880 inhibits Aurora Kinase B, leading to mitotic failure.
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Experimental Protocols

The following are generalized protocols for utilizing BRD-7880 in cell-based assays. Specific
cell lines and experimental conditions may require optimization.

Protocol 1: Preparation of BRD-7880 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.
Materials:

 BRD-7880 powder

e Dimethyl Sulfoxide (DMSO), sterile

» Sterile microcentrifuge tubes

Procedure:

o Calculate the required amount of DMSO to prepare a 10 mM stock solution. The molecular
weight of BRD-7880 is 590.68 g/mol .

o Volume of DMSO (uL) = (mass of BRD-7880 in mg / 590.68) * 100,000

o Carefully weigh the desired amount of BRD-7880 powder and place it in a sterile
microcentrifuge tube.

o Add the calculated volume of sterile DMSO to the tube.

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., 37°C) may aid dissolution.

« Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C for long-term storage.
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Workflow for preparing a BRD-7880 stock solution.

Protocol 2: Cell Viability and Proliferation Assay

This protocol outlines a general method to assess the effect of BRD-7880 on cancer cell
viability using a colorimetric assay such as MTT or a fluorescence-based assay like

PrestoBlue.
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Materials:
e Cancer cell line of interest (e.g., HelLa, A549)
o Complete cell culture medium
o 96-well cell culture plates
o BRD-7880 stock solution (10 mM in DMSO)
o Cell viability reagent (e.g., MTT, PrestoBlue)
e Plate reader
Procedure:
e Cell Seeding:

o Trypsinize and count the cells.

o Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well)
in 100 pL of complete culture medium.

o Incubate the plate overnight at 37°C in a 5% CO:2 incubator to allow for cell attachment.
e Compound Treatment:

o Prepare serial dilutions of BRD-7880 in complete culture medium from the 10 mM stock
solution. Ensure the final DMSO concentration is consistent across all wells and does not
exceed 0.5% to avoid solvent toxicity.

o Include a vehicle control (medium with the same final concentration of DMSO) and a no-
cell control (medium only).

o Carefully remove the medium from the wells and add 100 uL of the prepared drug dilutions
or control solutions.

o Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).
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 Viability Assessment:
o Add the cell viability reagent to each well according to the manufacturer's instructions.
o Incubate for the recommended time.

o Measure the absorbance or fluorescence using a plate reader at the appropriate
wavelength.

e Data Analysis:
o Subtract the background reading from the no-cell control wells.
o Normalize the data to the vehicle control to determine the percentage of cell viability.

o Plot the percentage of cell viability against the log of the BRD-7880 concentration to
determine the ICso value.

Protocol 3: Analysis of Cell Cycle and Polyploidy by
Flow Cytometry

This protocol describes how to analyze the effects of BRD-7880 on the cell cycle distribution
and the induction of polyploidy using propidium iodide (PI) staining and flow cytometry.

Materials:

e Cancer cell line of interest

o 6-well cell culture plates

 BRD-7880 stock solution (10 mM in DMSO)
e Phosphate-buffered saline (PBS)

e 70% Ethanol (ice-cold)

e Propidium lodide (PI) staining solution (containing RNase A)
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e Flow cytometer

Procedure:

o Cell Seeding and Treatment:

o Seed cells in 6-well plates and allow them to attach overnight.

o Treat the cells with various concentrations of BRD-7880 or a vehicle control (DMSO) for a
specified duration (e.g., 24 or 48 hours).

e Cell Harvesting and Fixation:

o

Harvest both adherent and floating cells by trypsinization and centrifugation.

[¢]

Wash the cell pellet with PBS.

[¢]

Resuspend the cells in a small volume of PBS and add ice-cold 70% ethanol dropwise
while vortexing gently to fix the cells.

[¢]

Store the fixed cells at -20°C for at least 2 hours (or overnight).

e Staining:

o Centrifuge the fixed cells and wash the pellet with PBS.

o Resuspend the cell pellet in PI staining solution.

o Incubate in the dark at room temperature for 30 minutes.

e Flow Cytometry Analysis:

o Analyze the stained cells using a flow cytometer.

o Collect data for at least 10,000 events per sample.

o Analyze the DNA content histograms to determine the percentage of cells in G1, S, and
G2/M phases of the cell cycle, as well as the presence of a polyploid population (>4N DNA
content).
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These protocols provide a foundation for investigating the cellular effects of BRD-7880.
Researchers are encouraged to adapt and optimize these methods for their specific
experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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